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Compound of Interest

Compound Name: Methyl cis-15-tetracosenoate

Cat. No.: B107802

Essential Safety and Handling Guide for Methyl
cis-15-tetracosenoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl cis-15-tetracosenoate (Nervonic acid methyl ester). It is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

l. Immediate Safety and Personal Protective
Equipment (PPE)

Methyl cis-15-tetracosenoate is a long-chain fatty acid methyl ester. While many long-chain
fatty acid methyl esters are not classified as hazardous, specific data for Methyl cis-15-
tetracosenoate indicates it can be irritating to the skin, eyes, and respiratory system[1].
Therefore, a cautious approach to handling is warranted, incorporating the following personal
protective equipment.

Summary of Required PPE:
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Situation

Required Personal Protective Equipment

General Handling & Preparation of Solutions

Eyes/Face: Safety glasses with side shields or
chemical splash goggles.[2] Gloves: Nitrile
gloves.[2] Body: Chemical-resistant lab coat.[2]
Respiratory: Use in a well-ventilated area. A
respirator with a type ABEK (EN14387) filter is
recommended if ventilation is inadequate or

there is a risk of aerosolization.

Weighing and Aliquoting (if in solid form below
14-15°C)

Engineering Controls: Certified chemical fume
hood is mandatory.[2] Eyes/Face: Safety
goggles.[2] Gloves: Double nitrile gloves.[2]
Body: Lab coat.[2]

Spill Cleanup

Eyes/Face: Chemical splash goggles. Gloves:
Nitrile gloves. Body: Chemical-resistant lab coat.
Respiratory: If a significant spill occurs, a

respirator may be necessary.

Il. Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedures is critical to minimize exposure and ensure safety.

e Preparation and Engineering Controls:

o Always handle Methyl cis-15-tetracosenoate in a well-ventilated area. For procedures

that could generate aerosols or if handling heated material, use a certified chemical fume

hood.[2]

o Ensure an eyewash station and safety shower are readily accessible.[1]

o Keep away from heat, sparks, and open flames.[3]

e Handling the Chemical:

o Avoid direct contact with the substance.[4]
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o Do not eat, drink, or smoke in the work area.[3]
o Wash hands thoroughly with soap and water after handling and before breaks.[1][4]

o Keep the container tightly closed when not in use.[3][5]

e First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention.[1][5]

o Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water.
If irritation develops or persists, get medical attention.[1][5]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1][5]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician if you feel
unwell.[5][6]

lll. Disposal Plan

Proper disposal of Methyl cis-15-tetracosenoate and contaminated materials is crucial to
prevent environmental contamination.

e Chemical Waste:

o Collect all waste material in a suitable, sealed, and properly labeled container for chemical
waste.[5][6]

o Dispose of the chemical waste in accordance with all local, state, and federal regulations.
o Contaminated Materials:

o Soaked rags or absorbent materials can pose a risk of spontaneous combustion if not
handled properly; store them in a designated, sealed container away from combustibles.

[3]4]
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o Contaminated lab coats and other reusable PPE should be professionally cleaned.

o Disposable items such as gloves and bench liners should be placed in the chemical waste
stream.

o Spill Cleanup:

[e]

In case of a spill, alert others in the area.

o

Wear the appropriate PPE as outlined in the table above.

[¢]

Contain the spill using absorbent materials like vermiculite, sand, or spill pads.[2]

[¢]

Collect the absorbed material with a scoop or dustpan and place it in a sealed container
for disposal.[2]

[e]

Clean the spill area with a suitable decontamination solution.

IV. Chemical and Physical Properties

The following table summarizes key quantitative data for Methyl cis-15-tetracosenoate.

Property Value

Molecular Formula Ca2s5H4s02[1][7][8]

Molecular Weight 380.65 g/mol [1][8][9]

Melting Point 14 - 15 °C (57 - 59 °F)[1]
Boiling Point 186 - 202 °C (367 - 396 °F)[1]
Storage Temperature Freeze (<-10°C) or -20°C[1]

V. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl cis-15-
tetracosenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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